Dielectric properties of barium titanate supramolecular nanocomposites

Nanoscale Pub Date: 2014-01-20 DOI: 10.1039/C3NR05535C

Abstract

Nanostructured dielectric composites can be obtained by dispersing high permittivity fillers, barium titanate (BTO) nanocubes, within a supramolecular framework. Thin films of BTO supramolecular nanocomposites exhibit a dielectric permittivity (εr) as high as 15 and a relatively low dielectric loss of ∼0.1 at 1 kHz. These results demonstrate a new route to control the dispersion of high permittivity fillers toward high permittivity dielectric nanocomposites with low loss. Furthermore, the present study shows that the size distribution of nanofillers plays a key role in their spatial distribution and local ordering and alignment within supramolecular nanostructures.

Graphical abstract: Dielectric properties of barium titanate supramolecular nanocomposites
Dielectric properties of barium titanate supramolecular nanocomposites
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